![molecular formula C11H12FN3OS B300038 2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide](/img/structure/B300038.png)
2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide
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Overview
Description
2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide, also known as FBMDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FBMDA belongs to the class of benzimidazole derivatives, which have been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.
Scientific Research Applications
2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide has been extensively studied for its potential applications in the field of medicine. Several studies have shown that this compound exhibits significant anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and liver cancer. In addition, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, this compound has also been shown to have anti-viral activity against the hepatitis B virus, making it a potential therapeutic agent for the treatment of viral infections.
Mechanism of Action
The exact mechanism of action of 2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair, leading to the accumulation of DNA damage and ultimately, cell death. In addition, this compound has also been found to inhibit the activity of certain signaling pathways, such as the NF-κB pathway, which is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits cancer cell growth and induces apoptosis, or programmed cell death, in cancer cells. Furthermore, this compound has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in inflammation and immune response. In addition, this compound has been shown to inhibit the replication of the hepatitis B virus in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. In addition, this compound has also been found to have anti-viral activity, making it a potential candidate for the treatment of viral infections. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be further studied and evaluated.
Future Directions
There are several future directions for the research and development of 2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide. One possible direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. In addition, future studies could focus on the development of more potent and selective derivatives of this compound with reduced toxicity and side effects. Furthermore, future research could also explore the potential of this compound as a diagnostic tool for the detection of cancer and viral infections. Overall, the potential applications of this compound in the field of medicine make it an exciting area of research with promising future directions.
Synthesis Methods
2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide can be synthesized using a multi-step process that involves the reaction of 2-aminobenzimidazole with 2-chloro-N,N-dimethylacetamide in the presence of a base, followed by the addition of sodium sulfide. The resulting product is then purified through column chromatography to obtain pure this compound.
Properties
Molecular Formula |
C11H12FN3OS |
---|---|
Molecular Weight |
253.3 g/mol |
IUPAC Name |
2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylacetamide |
InChI |
InChI=1S/C11H12FN3OS/c1-15(2)10(16)6-17-11-13-8-4-3-7(12)5-9(8)14-11/h3-5H,6H2,1-2H3,(H,13,14) |
InChI Key |
RBSJTQKVNYRPSJ-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)CSC1=NC2=C(N1)C=C(C=C2)F |
Canonical SMILES |
CN(C)C(=O)CSC1=NC2=C(N1)C=C(C=C2)F |
Origin of Product |
United States |
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